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Compound of Interest

Compound Name: 3-(2-Fluorophenyl)benzaldehyde

L  Get Quote

Cat. No.: B1333757

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Fluorophenyl)benzaldehyde,
a key intermediate in organic synthesis. This document outlines its chemical properties, a
detailed experimental protocol for its synthesis, and its applications in research and
development.

Core Compound Data

3-(2-Fluorophenyl)benzaldehyde is an aromatic aldehyde featuring a biphenyl backbone with
a fluorine substituent. This structure imparts unique electronic and steric properties, making it a
valuable building block in medicinal chemistry and materials science.

Property Value

Molecular Formula Ci3HoFO

Molecular Weight 200.21 g/mol

IUPAC Name 3-(2-Fluorophenyl)benzaldehyde

Alternate Name

2'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde[1]

CAS Number

676348-33-7[1]
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Synthesis and Experimental Protocol

The primary route for synthesizing 3-(2-Fluorophenyl)benzaldehyde is the Suzuki-Miyaura
cross-coupling reaction.[1] This powerful method forges a carbon-carbon bond between a
boronic acid and an organohalide, catalyzed by a palladium complex.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

Objective: To synthesize 3-(2-Fluorophenyl)benzaldehyde from 3-formylphenylboronic acid
and 1-bromo-2-fluorobenzene.

Materials:

3-Formylphenylboronic acid

e 1-Bromo-2-fluorobenzene

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3s)

e Toluene

» Ethanol

o Water

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, combine 3-formylphenylboronic acid (1.0
eq), 1-bromo-2-fluorobenzene (1.0 eq), palladium(ll) acetate (0.02 eq), and
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triphenylphosphine (0.04 eq).

e Solvent and Base Addition: Add toluene (100 mL), ethanol (25 mL), and an aqueous solution
of potassium carbonate (2 M, 50 mL).

 Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) for 15 minutes to
remove oxygen.

» Reaction: Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring for 12
hours. Monitor the reaction progress using thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Separate the
organic layer and wash it with brine (saturated NaCl solution).

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate and filter.

 Purification: Remove the solvent under reduced pressure. Purify the crude product by
column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3-
(2-Fluorophenyl)benzaldehyde.

Applications in Research and Development

The unique chemical properties of fluorinated compounds make them significant in various
fields:

» Medicinal Chemistry: The introduction of a fluorine atom can enhance the metabolic stability
and binding affinity of drug candidates.[1] Fluorinated benzaldehydes are precursors to a
wide range of more complex, biologically active molecules.[1]

o Materials Science: The electronic properties influenced by the fluorine atom make this
compound a useful intermediate in the development of novel organic materials with specific
electronic or optical properties.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(2-
Fluorophenyl)benzaldehyde via the Suzuki-Miyaura cross-coupling reaction.
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Aqueous Workup Column Product:
& Extraction Chromatography 3-(2-Fluorophenyl)benzaldehyde

Catalyst System:
Pd(OAc)2
PPhs
K2COs

Click to download full resolution via product page

Caption: Suzuki-Miyaura synthesis of 3-(2-Fluorophenyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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